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  4. 7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 606962-76-9
VCID: VC0357152
InChI: InChI=1S/C22H21ClN4O3S/c1-3-4-11-26-20(24)18(31(29,30)16-8-6-15(23)7-9-16)12-17-21(26)25-19-10-5-14(2)13-27(19)22(17)28/h5-10,12-13,24H,3-4,11H2,1-2H3
SMILES: CCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)N4C=C(C=CC4=N2)C
Molecular Formula: C22H21ClN4O3S
Molecular Weight: 456.9g/mol

7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 606962-76-9

Main Products

VCID: VC0357152

Molecular Formula: C22H21ClN4O3S

Molecular Weight: 456.9g/mol

7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 606962-76-9

CAS No. 606962-76-9
Product Name 7-Butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C22H21ClN4O3S
Molecular Weight 456.9g/mol
IUPAC Name 7-butyl-5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C22H21ClN4O3S/c1-3-4-11-26-20(24)18(31(29,30)16-8-6-15(23)7-9-16)12-17-21(26)25-19-10-5-14(2)13-27(19)22(17)28/h5-10,12-13,24H,3-4,11H2,1-2H3
Standard InChIKey JECBBPRMXJYAJQ-UHFFFAOYSA-N
SMILES CCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)N4C=C(C=CC4=N2)C
Canonical SMILES CCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)N4C=C(C=CC4=N2)C
PubChem Compound 3727194
Last Modified Nov 11 2021
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